methyl 3-{[(1-ethyl-5-methyl-1H-pyrazol-4-yl)sulfonyl]amino}-4-methylbenzoate

• IUPAC Name: methyl 3-[(1-ethyl-5-methylpyrazol-4-yl)sulfonylamino]-4-methylbenzoate
• InChI: InChI=1S/C15H19N3O4S/c1-5-18-11(3)14(9-16-18)23(20,21)17-13-8-12(15(19)22-4)7-6-10(13)2/h6-9,17H,5H2,1-4H3
• InChI Key: QXHJAJLLYWMQGX-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=C(C=N1)S(=O)(=O)NC2=C(C=CC(=C2)C(=O)OC)C)C
• Molecular Formula: C15H19N3O4S
• Molecular Weight: 337.4 g/mol

Description

Methyl 3-{[(1-ethyl-5-methyl-1H-pyrazol-4-yl)sulfonyl]amino}-4-methylbenzoate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as this compound or this compound.

Mechanism of Action

The mechanism of action of Methyl 3-{[(1-ethyl-5-methyl-1H-pyrazol-4-yl)sulfonyl]amino}-4-methylbenzoate is not fully understood. However, it has been suggested that this compound may act as an inhibitor of certain enzymes or proteins that are involved in various biological processes. This hypothesis is based on the fact that this compound has been found to exhibit significant biological activities in various assays.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. These effects include the inhibition of certain enzymes or proteins, the induction of apoptosis in cancer cells, and the inhibition of inflammatory responses. Additionally, this compound has been found to exhibit potential anti-viral activities.

Advantages and Limitations for Lab Experiments

One of the main advantages of using Methyl 3-{[(1-ethyl-5-methyl-1H-pyrazol-4-yl)sulfonyl]amino}-4-methylbenzoate in lab experiments is its potential to produce novel compounds with significant biological activities. Additionally, this compound has been found to exhibit high yields in various synthesis methods. However, one of the main limitations of using this compound in lab experiments is the lack of understanding of its mechanism of action, which makes it difficult to predict its biological activities.

Future Directions

There are various future directions for the research on Methyl 3-{[(1-ethyl-5-methyl-1H-pyrazol-4-yl)sulfonyl]amino}-4-methylbenzoate. One of the most significant directions is the identification of its mechanism of action, which will enable the rational design of compounds with specific biological activities. Additionally, further research is needed to explore the potential applications of this compound in the field of organic electronics. Finally, the development of new synthesis methods for this compound may enable the production of novel compounds with even more significant biological activities.

Synthesis Methods

Methyl 3-{[(1-ethyl-5-methyl-1H-pyrazol-4-yl)sulfonyl]amino}-4-methylbenzoate can be synthesized using various methods. One of the most common methods is the reaction of 4-methylbenzoic acid with thionyl chloride, followed by the reaction of the resulting acid chloride with 1-ethyl-5-methyl-1H-pyrazole-4-amine and then the reaction of the resulting product with methylamine. This synthesis method has been reported in various research papers and has been found to be effective in producing high yields of the compound.

Scientific Research Applications

Methyl 3-{[(1-ethyl-5-methyl-1H-pyrazol-4-yl)sulfonyl]amino}-4-methylbenzoate has various scientific research applications. One of the most significant applications is its use in the synthesis of novel compounds with potential biological activities. This compound has been used as a building block in the synthesis of various compounds with potential anti-tumor, anti-inflammatory, and anti-viral activities. Additionally, this compound has been used in the synthesis of compounds with potential applications in the field of organic electronics.